Cas no 1279105-76-8 (1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol)

• Product Name: 1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol
• CAS No: 1279105-76-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5558128
• Update Time: 2025-05-28

1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-ethyl-3-(4-pyridinyl)-
• 1-ethyl-3-(pyridin-4-yl)-1h-pyrazol-5-ol
• 1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol

• Inchi： 1S/C10H11N3O/c1-2-13-10(14)7-9(12-13)8-3-5-11-6-4-8/h3-7,14H,2H2,1H3
• InChI Key： GHWAVYHXVVVPFZ-UHFFFAOYSA-N
• SMILES： N1(CC)C(O)=CC(C2C=CN=CC=2)=N1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 379.9±32.0 °C(Predicted)
• pka: 8.34±0.28(Predicted)

Additional information on 1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol

Comprehensive Analysis of 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol (CAS No. 1279105-76-8): Properties, Applications, and Research Insights

The compound 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol (CAS No. 1279105-76-8) is a heterocyclic organic molecule featuring a pyrazole core substituted with an ethyl group and a pyridinyl moiety. This structurally unique compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of both pyridine and pyrazole rings in its architecture contributes to its diverse reactivity profile, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in pyrazole derivatives like 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol for their biological activities, particularly in modulating enzyme functions and receptor interactions. Researchers are actively exploring its potential in developing novel therapeutic agents targeting inflammation, metabolic disorders, and neurological conditions. The compound's hydrogen-bonding capacity and metal-coordination properties also make it relevant in catalysis and supramolecular chemistry applications.

From a synthetic perspective, CAS 1279105-76-8 demonstrates interesting reactivity patterns that enable diverse functionalization. The hydroxyl group at the 5-position of the pyrazole ring offers opportunities for etherification, esterification, or complexation, while the pyridinyl nitrogen can participate in coordination chemistry or serve as a hydrogen bond acceptor. These features have led to its incorporation in ligand design for transition metal catalysts and as a component in functional materials with tailored electronic properties.

The pharmaceutical industry has shown particular interest in 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol derivatives as potential kinase inhibitors. Computational studies suggest that the planar aromatic system combined with the hydrogen bond donor/acceptor sites may facilitate binding to ATP pockets of various protein kinases. This has spurred numerous structure-activity relationship (SAR) studies aiming to optimize the scaffold for enhanced selectivity and potency against specific biological targets.

Environmental and sustainability considerations have also influenced research directions involving CAS 1279105-76-8. Green chemistry approaches are being developed for its synthesis, focusing on atom economy, reduced solvent usage, and energy-efficient processes. The compound's potential biodegradability and ecological impact are subjects of ongoing investigation, particularly for applications in crop protection products where environmental persistence is a critical factor.

Analytical characterization of 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol typically involves advanced techniques such as NMR spectroscopy (1H, 13C, and 2D methods), mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for research applications. Recent advances in analytical instrumentation have enabled more detailed studies of its solution-phase behavior and solid-state properties.

The commercial availability of CAS 1279105-76-8 has expanded in recent years, with several specialty chemical suppliers offering the compound in research quantities. Pricing and availability trends reflect growing demand from academic and industrial research laboratories. Storage recommendations typically emphasize protection from moisture and oxidation, with optimal stability observed under inert atmosphere conditions at controlled temperatures.

Future research directions for 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol may explore its incorporation into polymeric materials, development as a fluorescent probe, or investigation of its photophysical properties. The compound's modular structure lends itself to systematic modification, allowing researchers to fine-tune properties for specific applications. Collaborative efforts between synthetic chemists, computational modelers, and biological screening teams continue to uncover new potential uses for this versatile heterocyclic system.

From a regulatory perspective, CAS 1279105-76-8 currently falls outside major chemical control lists, though researchers should monitor evolving regulations, particularly concerning workplace safety and environmental discharge limits. Proper handling procedures should always be followed, including the use of personal protective equipment and appropriate ventilation when working with the compound in laboratory settings.

The scientific literature contains numerous references to pyrazol-5-ol derivatives structurally related to 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol, demonstrating the broad utility of this chemical class. Patent analysis reveals growing intellectual property activity surrounding similar structures, particularly in medicinal chemistry applications. This competitive landscape underscores the importance of continued innovation in derivative design and application development.

In summary, 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-ol (CAS No. 1279105-76-8) represents an important scaffold in modern chemical research with demonstrated versatility across multiple disciplines. Its balanced physicochemical properties, synthetic accessibility, and functional group tolerance position it as a valuable tool for researchers exploring new chemical space in drug discovery, materials science, and beyond.